Cas no 2092094-52-3 (1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 2092094-52-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5712565
• PubChem ID: 82376184
• Update Time: 2025-11-06

1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2092094-52-3
• EN300-1617214
• 1-[1-Ethyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
• Ethanone, 1-[1-ethyl-3-(1-methylethyl)-1H-pyrazol-5-yl]-
• 1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one

• Inchi： 1S/C10H16N2O/c1-5-12-10(8(4)13)6-9(11-12)7(2)3/h6-7H,5H2,1-4H3
• InChI Key： QVPGLLGIUOXMPF-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)C)=NN1CC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 272.6±20.0 °C(Predicted)
• pka: 0.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one

Market Research and Analysis of 1-1-Ethyl-3-(Propan-2-yl)-1H-Pyrazol-5-Ylethan-1-One in the Chemical-Biomedical Field

The compound 1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one, identified by the CAS registry number 2092094-52-3, has recently garnered significant attention in the chemical-biomedical industry. This molecule, characterized by its pyrazole ring and ketone functional group, exhibits potential applications in drug discovery and development. The increasing demand for innovative therapeutic agents has driven research into its pharmacological properties, making it a focal point for both academic and industrial investigations.

Recent studies have highlighted the compound's promising bioactivity, particularly in anti-inflammatory and anticancer assays. Its unique structure allows for interactions with key cellular pathways, positioning it as a potential lead compound for drug development. The global market for such compounds is expanding due to the rising prevalence of chronic diseases and the need for targeted therapies.

To address this growing demand, several suppliers have emerged as key players in the production and distribution of 1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one. These suppliers cater to both research institutions and pharmaceutical companies, ensuring a steady supply chain for preclinical and clinical studies. The competitive landscape is further influenced by advancements in synthetic methodologies, which have improved the scalability and cost-efficiency of production processes.

The market analysis reveals a strong correlation between the compound's availability and its application in drug discovery pipelines. Researchers are increasingly leveraging this compound to explore its efficacy in treating various pathologies, including neurodegenerative diseases and infectious conditions. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one represents a significant opportunity in the chemical-biomedical sector. Its versatile chemical structure, coupled with emerging research findings, positions it as a valuable asset for developing next-generation therapeutics. As the market continues to evolve, stakeholders are encouraged to monitor advancements in its synthesis, bioactivity, and regulatory approvals to capitalize on its potential.